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Compound Focus: Delphinidin 3-glucoside chloride

CAS No.: 6906-38-3

Cat. No.: S592777

Get Quote

Solubility Data and Storage

The following table summarizes key physical characteristics and solvent information for Delphinidin 3-

glucoside chloride as provided by chemical suppliers and research publications.

Property Detail Source / Context

Molecular Formula C21H21ClO12 [1] [2] [3]

Molecular Weight 500.84 g/mol [1] [2] [3]

CAS Number 6906-38-3 [1] [2] [4]

Appearance Purple to black solid; Powder [1] [3]

Solubility in DMSO 100 mg/mL (199.66 mM) [1]

Recommended Stock Solvent Acidified Methanol (0.01% HCl) [4]

Storage Condition -20°C, sealed, away from moisture and light [1] [2] [3]
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Experimental Preparation Protocols

Here are detailed methodologies for preparing stock solutions of Delphinidin 3-glucoside chloride, which

you can adapt for your specific assays.

Protocol 1: Preparation of 10 mM Stock Solution in DMSO

This method is suitable for in vitro cell culture studies [1].

Calculate Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required mass: (10
µmol/mL) × (500.84 g/mol) = 5.008 mg.

Weigh Compound: Accurately weigh out 5.0 mg of Delphinidin 3-glucoside chloride.
Dissolve: Transfer the compound to a volumetric vial and add 1 mL of anhydrous DMSO.

Mix: Vortex or sonicate the mixture until the solid is completely dissolved, yielding a clear 10 mM
stock solution.

Aliquot and Store: Dispense into small, single-use aliquots and store at -20°C or below to minimize
freeze-thaw cycles and stability issues.

Protocol 2: Preparation of In Vivo Dosing Solution

This protocol creates a solution suitable for animal administration via oral gavage (i.g.) or intravenous

injection (i.v.), based on methodologies from published studies [1] [2].

Prepare DMSO Stock: First, create a concentrated stock solution in DMSO (e.g., 25.0 mg/mL) [1].

Mix with PEG300: In a new vial, combine 100 µL of the DMSO stock with 400 µL of PEG300. Mix
thoroughly.

Add Surfactant: Add 50 µL of Tween-80 to the mixture and ensure it is mixed evenly.
Dilute to Final Volume: Add 450 µL of saline (0.9% sodium chloride in ddH₂O) to bring the total

volume to 1 mL.
Final Preparation: The resulting solution is clear and ready for administration. The final

concentration can be adjusted based on your dosing requirements (e.g., a 40 mg/kg dose was used
in a mouse xenograft model [2]).

Solvent Selection Guide
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The flowchart below outlines a logical process for selecting the correct solvent based on your experimental

goals.

Start: Solvent Selection

What is the primary
experimental system?

Is the solution for
in vivo administration?

  In Vivo

In Vitro (Cell Culture)

  In Vitro

Use DMSO for
stock solutions

  No (Ex Vivo)

Use biocompatible vehicle
(e.g., PEG300/Tween-80/Saline)

  Yes

Use 0.01% HCl in
Methanol for analysis

In Vivo (Animal Study)

Note: Final DMSO concentration
in cell media should be low (e.g., <0.5%)

Note: Acidified methanol helps
maintain anthocyanin stability

Click to download full resolution via product page
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Frequently Asked Questions

Q1: Why is my Delphinidin 3-glucoside chloride solution changing color or precipitating?

Anthocyanins like Delphinidin 3-glucoside are pH-sensitive and can degrade or change structure at neutral to

basic pH [5]. Ensure you are using the recommended solvents (DMSO or acidified methanol). Always

prepare fresh stock solutions when possible and avoid repeated freeze-thaw cycles. If precipitation occurs in

aqueous buffers, consider adding the stock solution to the buffer while vortexing to improve dispersal.

Q2: What is the stability of the compound in solution? For long-term storage, the solid compound must

be kept at -20°C, sealed, and protected from light and moisture [1] [3]. Once dissolved, stock solutions in

DMSO are best used quickly. Supplier handling instructions suggest that DMSO stock solutions can be

stored at -80°C for 6 months or -20°C for 1 month [1].

Q3: The compound does not seem to be active in my cell-based assay. What could be wrong? First,

verify the solubility and stability of your stock solution. Furthermore, note that Delphinidin 3-glucoside is a

glycoside and its bioavailability and activity can be influenced by cellular uptake mechanisms [5]. Confirm

that your experimental concentrations are within the active range reported in literature (e.g., IC₅₀ of 2.37 µM

for EGFR [1] [6], and effective concentrations between 10-100 µM in various cell lines [1]).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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